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Compound of Interest

Compound Name: MeS-IMPY

Cat. No.: B12755591 Get Quote

Essential Safety and Handling Guide for MeS-IMPY
Chemical Identity: MeS-IMPY is chemically known as N,N-dimethyl-4-(6-

(methylthio)imidazo[1,2-a]pyridin-2-yl)benzenamine, with the CAS Number 955376-42-8.[1] It is

utilized in research, including as a reference compound in the production of

radiopharmaceuticals like [C-11]-MeS-IMPY for medical imaging.[2]

Disclaimer: A specific Safety Data Sheet (SDS) for MeS-IMPY is not readily available in the

public domain. The following guidance is based on general laboratory safety principles,

information on structurally related compounds such as N,N-dimethylaniline, and guidelines for

handling imidazopyridine and pyridine-containing compounds. It is imperative for researchers

to consult with their institution's Environmental Health & Safety (EHS) department for a

comprehensive risk assessment before handling this compound.
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Property Value

Systematic Name
N,N-dimethyl-4-(6-(methylthio)imidazo[1,2-

a]pyridin-2-yl)benzenamine

CAS Number 955376-42-8[1]

Molecular Formula C₁₆H₁₇N₃S[1]

Molecular Weight 283.39 g/mol [1]

Appearance (Not specified, assume solid)

Solubility (Not specified)

Boiling Point (Not specified)

Melting Point (Not specified)

Operational Plan for Handling MeS-IMPY
This section provides a step-by-step guide for the safe handling of MeS-IMPY in a laboratory

setting.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances

such as strong oxidizing agents.[3] The container should be tightly sealed.

Labeling: Ensure the container is clearly labeled with the full chemical name and any known

hazard information.

Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data, a cautious approach is necessary. The recommended

PPE is based on the potential hazards of structurally similar aromatic amines and heterocyclic

compounds.
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side-

shields or chemical splash

goggles.

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant, impervious

gloves (e.g., nitrile).

Prevents skin contact and

potential absorption.

Skin Protection
Laboratory coat, long-sleeved

clothing.

Minimizes the risk of skin

exposure.

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If dust generation

is unavoidable, a NIOSH-

approved respirator may be

necessary.

Reduces the risk of inhalation.

Handling and Use
Location: All handling of MeS-IMPY should be conducted in a well-ventilated area, such as a

certified chemical fume hood, to minimize inhalation exposure.

Weighing: If weighing the solid compound, do so in a manner that minimizes dust generation.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Disposal Plan
Pyridine and its derivatives are generally considered hazardous waste.[1]

Waste Collection: Collect all MeS-IMPY waste, including contaminated materials (e.g.,

gloves, wipes), in a designated, compatible, and properly labeled hazardous waste

container. The container must be sealable and stored away from incompatible materials.[1]

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "N,N-dimethyl-4-(6-(methylthio)imidazo[1,2-a]pyridin-2-yl)benzenamine".
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Institutional Guidelines: Follow all local, state, and federal regulations, as well as your

institution's specific EHS guidelines for chemical waste disposal. Do not pour down the drain

or dispose of with regular trash.[1]

Experimental Protocols and Visualizations
Safe Handling Workflow
The following diagram illustrates the standard operational workflow for safely handling MeS-
IMPY in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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